Cas no 105892-21-5 (Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate)

• Product Name: Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
• CAS No: 105892-21-5
• MF: C₁₂H₁₇N₃O₈S
• MW: 363.343682050705
• CID: 166059
• PubChem ID: 60056
• Update Time: 2025-04-19

Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate Chemical and Physical Properties

Names and Identifiers

• Bis(2-hydroxyethyl)ammonium 2,4-dinitrophenylthioacetate
• 2-(2,4-dinitrophenyl)sulfanylacetic acid, 2-(2-hydroxyethylamino)ethan ol
• bis(2-hydroxyethyl)azanium,2-(2,4-dinitrophenyl)ethanethioate
• ((2,4-Dinitrophenyl)thio)acetic acid 2,2'-iminobisethanol (1:1)
• [(2,4-dinitrophenyl)sulfanyl]acetic acid - 2,2'-iminodiethanol (1:1)
• Acetic acid, ((2,4-dinitrophenyl)thio)-, compd. with 2,2'-iminobisethanol (1:1)
• DTXSID70909814
• [(2,4-Dinitrophenyl)sulfanyl]acetic acid--2,2'-azanediyldi(ethan-1-ol) (1/1)
• 105892-21-5

• Inchi： 1S/C8H6N2O6S.C4H11NO2/c11-8(12)4-17-7-2-1-5(9(13)14)3-6(7)10(15)16;6-3-1-5-2-4-7/h1-3H,4H2,(H,11,12);5-7H,1-4H2
• InChI Key： JDRZWZDXRKISJZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-].OCCNCCO

Computed Properties

• Exact Mass: 363.073635
• Monoisotopic Mass: 363.073635
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 207

Experimental Properties

• Density: g/cm3
• Boiling Point: 462.3°Cat760mmHg
• Flash Point: 233.4°C
• PSA: 200.00000
• LogP: 1.49980